Cas no 877131-96-9 (Cyclopropanecarbonitrile, 1-[4-bromo-2-(trifluoromethyl)phenyl]-)

Cyclopropanecarbonitrile, 1-[4-bromo-2-(trifluoromethyl)phenyl]- structure
877131-96-9 structure
Product Name:Cyclopropanecarbonitrile, 1-[4-bromo-2-(trifluoromethyl)phenyl]-
CAS No:877131-96-9
MF:C11H7BrF3N
MW:290.079192399979
CID:1909648
PubChem ID:69056240
Update Time:2025-04-21

Cyclopropanecarbonitrile, 1-[4-bromo-2-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarbonitrile, 1-[4-bromo-2-(trifluoromethyl)phenyl]-
    • 877131-96-9
    • SCHEMBL4471720
    • 1-(4-Bromo-2-(trifluoromethyl)phenyl)cyclopropane-1-carbonitrile
    • 1-(4-Bromo-2-trifluoromethyl-phenyl)-cyclopropanecarbonitrile
    • Inchi: 1S/C11H7BrF3N/c12-7-1-2-8(10(6-16)3-4-10)9(5-7)11(13,14)15/h1-2,5H,3-4H2
    • InChI Key: MMZJNWMTJXVTSU-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C(F)(F)F)C=1)C1(C#N)CC1

Computed Properties

  • Exact Mass: 288.97140Da
  • Monoisotopic Mass: 288.97140Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 23.8Ų
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